Cas no 6104-07-0 (N,N'-diisopropylsulfamide)

N,N'-diisopropylsulfamide structure
N,N'-diisopropylsulfamide structure
Product name:N,N'-diisopropylsulfamide
CAS No:6104-07-0
MF:C6H16N2O2S
MW:180.268
CID:2835094
PubChem ID:2818101

N,N'-diisopropylsulfamide Chemical and Physical Properties

Names and Identifiers

    • HMS1664B22
    • DTXCID70335755
    • 6104-07-0
    • diisopropylsulfamide
    • YJLCGQKFWZSTSK-UHFFFAOYSA-N
    • SCHEMBL4116603
    • N,N'-diisopropylsulfamide
    • F77919
    • Sulfamide, N,N'-bis(1-methylethyl)-
    • DTXSID00384731
    • Inchi: InChI=1S/C6H16N2O2S/c1-5(2)7-11(9,10)8-6(3)4/h5-8H,1-4H3
    • InChI Key: YJLCGQKFWZSTSK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 180.09324893Da
  • Monoisotopic Mass: 180.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.6Ų

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